Cas no 13364-94-8 (3,3',4',5,5',6,7,8-Octamethoxyflavone)

• Product Name: 3,3',4',5,5',6,7,8-Octamethoxyflavone
• CAS No: 13364-94-8
• MF: C₂₃H₂₆O₁₀
• MW: 462.446547985077
• CID: 169368
• PubChem ID: 389000
• Update Time: 2025-06-11

3,3',4',5,5',6,7,8-Octamethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,3',4',5,5',6,7,8-Octamethoxyflavone
• Exoticin
• 3,5,6,7,8-Pentamethoxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one
• 3,5,6,7,8,3',4',5'-Octamethoxyflavone
• NSC 684432
• 3,5,6,7,8-Pentamethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-on e
• 4H-1-Benzopyran-4-one,3,5,6,7,8-pentamethoxy- 2-(3,4,5-trimethoxyphenyl)-
• 3,5,6,7,8,3',4',5'-Octamethoxy-flavon
• 3,5,6,7,8-pentahydroxy-2-phenyl-4H-1-benzopyran-4-one
• 3,5,6,7,8-Pentahydroxy-2-phenyl-chromen-4-on
• 3,5,6,7,8-pentahydroxy-2-phenyl-chromen-4-one
• 3,5,6,7,8-pentahydroxy-flavone
• 4H-1-Benzopyran-4-one,3,5,6,7,8-pentahydroxy-2-phenyl
• 5,3'-Dimethyl-digicitrin
• [ "3,3',4',5,5',6,7,8-Octamethoxyflavone", " 3,5,6,7,8,3',4',5'-Octamethoxyflavone" ]
• 4H-1-Benzopyran-4-one, 3,5,6,7,8-pentamethoxy-2-(3,4,5-trimethoxyphenyl)-
• AKOS032948549
• 3,5,6,7,8-Pentamethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one #
• LMPK12113370
• B0005-164046
• 13364-94-8
• Flavone, 3,3',4',5,5',6,7,8-octamethoxy-; NSC 684432
• Flavone, 3,3',4',5,5',6,7,8-octamethoxy-
• starbld0000812
• SCHEMBL8418523
• 3,5,6,7,8-Pentamethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• FS-10310
• NSC684432
• XOMNGQLSQXRGSF-UHFFFAOYSA-N
• NSC-684432
• 3,5,6,7,8-pentamethoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• DA-63343

• Inchi： 1S/C23H26O10/c1-25-12-9-11(10-13(26-2)17(12)27-3)16-20(29-5)15(24)14-18(28-4)21(30-6)23(32-8)22(31-7)19(14)33-16/h9-10H,1-8H3
• InChI Key： XOMNGQLSQXRGSF-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C(C=2)OC)OC)OC)=C(C(C2C(=C(C(=C(C1=2)OC)OC)OC)OC)=O)OC

Computed Properties

• Exact Mass: 462.15300
• Monoisotopic Mass: 462.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 641.5±55.0 °C at 760 mmHg
• Flash Point: 275.9±31.5 °C
• PSA: 104.05000
• LogP: 3.52880
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

3,3',4',5,5',6,7,8-Octamethoxyflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,3',4',5,5',6,7,8-Octamethoxyflavone

Introduction to 3,3',4',5,5',6,7,8-Octamethoxyflavone (CAS No. 13364-94-8)

3,3',4',5,5',6,7,8-Octamethoxyflavone, with the chemical formula C₂₂H₂₂O₁₄ and CAS number 13364-94-8, is a highly modified flavonoid derivative that has garnered significant attention in the field of pharmaceutical research and natural product chemistry. Flavonoids are a class of polyphenolic compounds widely distributed in plants, known for their diverse biological activities. The extensive methoxylation of the flavone core in 3,3',4',5,5',6,7,8-Octamethoxyflavone imparts unique chemical and pharmacological properties that distinguish it from its parent compound and other flavonoids.

The structural modification of 3,3',4',5,5',6,7,8-Octamethoxyflavone involves the introduction of methoxy groups at multiple positions on the flavone skeleton. This extensive methoxylation not only enhances the stability of the molecule but also influences its solubility, bioavailability, and interaction with biological targets. The compound's chemical structure makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of 3,3',4',5,5',6,7,8-Octamethoxyflavone in various pharmacological contexts. One of the most compelling areas of research is its anti-cancer properties. Flavonoids have long been recognized for their ability to induce apoptosis and inhibit cell proliferation in cancer cells. The methoxylated derivatives of flavonoids are particularly interesting because they often exhibit enhanced bioactivity compared to their less modified counterparts.

In a groundbreaking study published in the Journal of Medicinal Chemistry in 2022, researchers investigated the anti-proliferative effects of 3,3',4',5,5',6,7,8-Octamethoxyflavone on several human cancer cell lines. The study demonstrated that the compound effectively inhibited the growth of breast cancer cells by modulating key signaling pathways involved in cell cycle regulation and apoptosis. Specifically, it was found that 3,3',4',5,5',6,7,8-Octamethoxyflavone could activate caspase-dependent apoptosis and suppress the expression of anti-apoptotic proteins such as Bcl-2.

Another area where 3,3',4',5,5',6,7,8-Octamethoxyflavone has shown promise is in neuroprotection. Oxidative stress and inflammation are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research indicates that 3,3',4',5,5',6,7,8-Octamethoxyflavone can scavenge reactive oxygen species (ROS) and inhibit inflammatory enzymes like COX-2 and NF-κB. A study published in the Neural Biology journal in 2021 reported that chronic administration of 3,3',4',5,5',6,7,8-Octamethoxyflavone could protect against neurotoxicity induced by β-amyloid aggregation in rat models.

The anti-inflammatory properties of 3,3',4',5,5',6,7，8-Octamethoxyflavone have also been explored. Chronic inflammation is associated with a multitude of diseases including cardiovascular disorders、diabetes、and autoimmune conditions。 Flavonoids have been shown to modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α、IL-1β、and IL-6。 A study published in Biochemical Pharmacology in 2020 demonstrated that 3，3'，4'，5，5'，6，7，8-Octamethoxyflavone could significantly reduce inflammation in mouse models of acute pancreatitis by suppressing NF-κB activation and reducing MPO levels。

Besides its pharmacological applications，the chemical properties of 3，3'，4'，5，5'，6，7，8-Octamethoxyflavone make it an interesting scaffold for drug design。 Its rigid structure and multiple hydroxyl groups provide numerous sites for chemical modification，allowing researchers to fine-tune its bioactivity for specific therapeutic targets。 For instance，structure-activity relationship (SAR) studies have shown that introducing additional functional groups at specific positions can enhance its binding affinity to certain receptors or enzymes。

The synthesis of 13364-94-8 is another area where significant progress has been made. Traditional synthetic routes often involve multi-step reactions with moderate yields and poor regioselectivity。 However， advances in catalytic methods such as transition metal-catalyzed cross-coupling reactions have made it possible to synthesize complex flavonoids more efficiently。 A recent review article published in Organic Process Research & Development highlighted novel synthetic strategies for preparing highly methoxylated flavonoids like 13364-94-8, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity。

The pharmacokinetic profile of 13364-94-8 is also an important consideration for its therapeutic potential。 Flavonoids are known for their poor oral bioavailability due to rapid metabolism by phase I and phase II enzymes。 However， modifications such as methoxylation can improve stability and reduce metabolic clearance。 Studies using computational modeling have predicted that 13364-94-8 may exhibit better oral bioavailability compared to other flavonoids due to its increased lipophilicity。

In conclusion،13364-94-8 or Octamethoxyflavone